Cas no 691906-35-1 (1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid)

• Product Name: 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid
• CAS No: 691906-35-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 1076396
• PubChem ID: 3107575
• Update Time: 2025-05-21

1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid
• HMS1554G05
• AKOS022076511
• TimTec1_007177
• 691906-35-1
• 1-benzyl-4-hydroxypyrrolidine-2-carboxylic acid
• AKOS000545920
• 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid, AldrichCPR
• 1-benzyl-4-hydroxypyrrolidine-2-carboxylicacid
• SCHEMBL9218563
• 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylicacid
• SR-01000323555-1
• 1-benzyl-4-hydroxyproline
• CBDivE_014002
• SR-01000323555
• STK373130

• MDL： MFCD00593004
• Inchi： 1S/C12H15NO3/c14-10-6-11(12(15)16)13(8-10)7-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,15,16)
• InChI Key： OLILHOGNIHPBCP-UHFFFAOYSA-N
• SMILES： OC1CN(CC2C=CC=CC=2)C(C(=O)O)C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 60.8Ų

1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid

1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid, identified by the CAS registry number 691906-35-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. Recent studies have further elucidated its properties and functionalities, making it a subject of ongoing research.

The molecular structure of 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid comprises a pyrrolidine ring with a benzyl group attached at the 1-position, a hydroxyl group at the 4-position, and a carboxylic acid group at the 2-position. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The presence of the benzyl group introduces aromaticity, which can influence the molecule's reactivity and stability under different conditions.

Recent advancements in synthetic chemistry have enabled more efficient methods for the synthesis of 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid. Researchers have explored catalytic asymmetric synthesis techniques to produce this compound with high enantiomeric excess, which is crucial for its application in pharmaceuticals. For instance, studies published in Nature Communications highlight the use of organocatalysts to facilitate the formation of this compound, demonstrating its potential as an intermediate in drug discovery.

In terms of applications, 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid has shown promise in the development of bioactive molecules. Its ability to form hydrogen bonds due to the hydroxyl and carboxylic acid groups makes it an ideal candidate for interactions with biological targets such as enzymes and receptors. Recent research in Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its role in anti-cancer drug development.

Beyond pharmacology, this compound has also found applications in materials science. Its unique structure allows it to serve as a precursor for advanced materials such as polymers and nanoparticles. A study published in Advanced Materials demonstrated that derivatives of 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid can be used to synthesize stimuli-responsive polymers, which have potential uses in drug delivery systems and sensors.

The environmental impact of synthesizing and using 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid has also been a focus of recent research. Green chemistry approaches have been employed to minimize waste and improve sustainability. For example, researchers have developed catalytic processes that reduce energy consumption and eliminate hazardous byproducts during synthesis.

In conclusion, 1-Benzyl-4-hydroxy-pyrrolidine-2-carboxylic acid, with its CAS number 691906-35-1, stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.